ethyl 2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetate

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: ethyl 2-(5-oxo-1,6-naphthyridin-6-yl)acetate
• InChI: InChI=1S/C12H12N2O3/c1-2-17-11(15)8-14-7-5-10-9(12(14)16)4-3-6-13-10/h3-7H,2,8H2,1H3
• InChI Key: VNJAZLGAGCBSGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=CC2=C(C1=O)C=CC=N2

Description

Ethyl 2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetate is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,6-naphthyridin-5-ol (1.00 g, 6.8 mmol), ethyl iodoacetate (1.6 ml, 14 mmol) and cesium carbonate (4.5 g, 14 mmol) were dissolved in 25 mL of THF then stirred and heated at 100° C. for 2 h until the reaction was complete. The reaction was concentrated and purified via MPLC using a gradient to 90% DCM: 10% MeOH to afford ethyl 2-(5-oxo-1,6-naphthyridin-6(5H)-yl)acetate (1.5 g, 94% yield).